Cas no 569-61-9 (Pararosaniline hydrochloride)

• Product name: Pararosaniline hydrochloride
• CAS No: 569-61-9
• MF: C₁₉H₁₈ClN₃
• MW: 323.8193
• MDL: MFCD00001657
• CID: 38394
• PubChem ID: 24888442

Pararosaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4'-((4-Iminocyclohexa-2,5-dien-1-ylidene)methylene)dianiline hydrochloride
• C.I. 42500
• Pararosaniline chloride
• Basic Fuchsin
• 4,4'-(4-Iminocyclohexa-2,5-dienylidenemethylene)dianiline hydrochloride
• Pararosaniline hydrochloride
• Pararosaniline Hydrochloride [for Biochemical Research]
• Basic Fuchsin solution
• Basic Red 9
• PARAROSANILINE CHLORIDE, C.I. 42500
• rosaniline HCL
• AFB STAIN
• Basic Magenta
• Basic rubin
• Basic violet 14
• Biological stain
• C.I. 42510
• C.I.#42500
• FUCHSIN
• Fuchsin basic
• FUCHSINE
• fuchsinesp
• fuchsinsp
• Indicator
• MAGENTA
• MAGENTA 1
• Parafuchsin hydrochlorid
• parafuchsin hydrochloride
• Pararosaniline chloride, high purity biological stain, pure
• Pararosaniline chloride, pure, high purity biological stain
• ROSANILINE
• tris(4-aminophenyl)methylium chloride
• Magenta™ O
• Paramagenta hydrochloride
• Parafuchsin
• Parafuchsine
• p-Fuchsin
• CI Basic Red 9
• C.I. Basic Red 9
• Parafuksin
• Fuchsine SP
• Fuchsine SPC
• BASIC PARAFUCHSINE
• Calcozine magenta N
• p-Rosaniline hydrochloride
• C.I. Basic Red 9 monohydrochloride
• Paraosaniline hydrochloride
• Parafuchsin [German]
• Basic Parafuchsin
• p-rosaniline
• Orient Para Magent

• MDL： MFCD00001657
• Inchi： 1S/C19H17N3.ClH/c20-16-7-1-13(2-8-16)19(14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15;/h1-12,20H,21-22H2;1H
• InChI Key： JUQPZRLQQYSMEQ-UHFFFAOYSA-N
• SMILES： Cl[H].N([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])C(=C1C([H])=C([H])C(C([H])=C1[H])=N[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H] |c:15,t:26|
• BRN： 4164603

Computed Properties

• Exact Mass: 323.11900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Crystals with green luster or brownish red powder.
• Density: 0.999 g/mL at 20 °C
• Melting Point: 268-270 °C (dec.) (lit.)
• Boiling Point: 568.2°C at 760 mmHg
• Flash Point: 11 °C
• Refractive Index: n20/D 1.334
• Solubility: ethanol: soluble1mg/mL
• Water Partition Coefficient: 10 g/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 75.89000
• LogP: 5.86280
• Solubility: It is soluble in ethanol and crimson in hot water, slightly soluble in cold water and insoluble in ether.
• Sensitiveness: Sensitive to light
• Color index: 42500
• λmax: 545 nm

Pararosaniline hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H350
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： 7-16-53-45-36/37
• RTECS：CX9850100
• Hazardous Material Identification：
• HazardClass：6.1
• Risk Phrases：R45
• Safety Term：S45;S53
• PackingGroup：Ⅲ
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Pararosaniline hydrochloride Customs Data

• HS CODE：32041300
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes